Cas no 41963-98-8 (5-phenoxy-1,2-dihydropyrimidin-2-one)

• Product Name: 5-phenoxy-1,2-dihydropyrimidin-2-one
• CAS No: 41963-98-8
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 6382156
• PubChem ID: 12661820
• Update Time: 2025-10-29

5-phenoxy-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-phenoxy-1,2-dihydropyrimidin-2-one
• 2(1H)-Pyrimidinone, 5-phenoxy-
• EN300-1599858
• SCHEMBL11882639
• 2(1H)-Pyrimidinone,5-phenoxy-
• 5-phenoxy-1H-pyrimidin-2-one
• 41963-98-8
• 5-phenoxypyrimidin-2-ol
• TQP1496
• CHEMBL7841

• Inchi： 1S/C10H8N2O2/c13-10-11-6-9(7-12-10)14-8-4-2-1-3-5-8/h1-7H,(H,11,12,13)
• InChI Key： JRSOGQHYZMXAQE-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(OC2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 180-181 °C(Solv: acetone (67-64-1))
• pka: 7.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-phenoxy-1,2-dihydropyrimidin-2-one

Introduction to 5-phenoxy-1,2-dihydropyrimidin-2-one (CAS No. 41963-98-8)

5-phenoxy-1,2-dihydropyrimidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 41963-98-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyrimidine class, a structural motif widely recognized for its pharmacological potential. The presence of a phenoxy group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural framework of 5-phenoxy-1,2-dihydropyrimidin-2-one consists of a six-membered aromatic ring fused with a pyrimidine core, which is further functionalized by a hydroxyl group at the 2-position and an electron-withdrawing carbonyl group at the 1-position. This arrangement not only enhances the compound's solubility and metabolic stability but also provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic pathways. 5-phenoxy-1,2-dihydropyrimidin-2-one has emerged as a promising candidate in this domain due to its ability to interact with biological targets in a highly specific manner. Its dihydropyrimidine core is particularly relevant in the design of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

One of the most compelling aspects of 5-phenoxy-1,2-dihydropyrimidin-2-one is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop compounds with potent activity against enzymes such as Janus kinases (JAKs) and tyrosine kinases (TYKs). These kinases are aberrantly activated in numerous diseases, including autoimmune disorders and certain types of cancer. By modulating their activity, compounds derived from 5-phenoxy-1,2-dihydropyrimidin-2-one have shown promise in preclinical studies.

The phenoxy substituent at the 5-position of the molecule contributes significantly to its pharmacological profile. This group not only enhances binding affinity but also influences metabolic pathways, potentially leading to improved bioavailability and reduced toxicity. Additionally, the hydroxyl and carbonyl functionalities provide opportunities for further derivatization, allowing chemists to fine-tune properties such as lipophilicity and polarity.

Recent advancements in computational chemistry have facilitated the rational design of derivatives based on 5-phenoxy-1,2-dihydropyrimidin-2-one. Molecular docking studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These findings have guided the development of more potent and selective inhibitors suitable for clinical trials.

The synthesis of 5-phenoxy-1,2-dihydropyrimidin-2-one typically involves multi-step organic reactions starting from readily available precursors. The process often includes cyclization reactions to form the dihydropyrimidine ring followed by functionalization at the 5-position. Optimization of reaction conditions has led to more efficient synthetic routes, reducing costs and improving yields.

In conclusion,5-phenoxy-1,2-dihydropyrimidin-2-one (CAS No. 41963-98-8) represents a fascinating example of how structural modifications can enhance pharmacological activity. Its role in developing novel therapeutic agents underscores its importance in modern drug discovery. As research continues to uncover new applications for this compound and its derivatives,5-phenoxy-1,2-dihydropyrimidin-2-one is poised to remain at the forefront of medicinal chemistry innovation.